Cas no 18933-05-6 (Manganese hydroxide(Mn(OH)2) (8CI,9CI))

• Product name: Manganese hydroxide(Mn(OH)2) (8CI,9CI)
• CAS No: 18933-05-6
• MF: Mn^.₂[H₂O]
• MW: 90.96856
• CID: 173415
• PubChem ID: 444991

Manganese hydroxide(Mn(OH)2) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Manganese hydroxide(Mn(OH)2) (8CI,9CI)
• Manganese(II) hydroxide
• manganese,dihydrate
• Manganses Hydroxide
• Manganese hydroxide (Mn(OH)2)
• Manganese hydroxide
• DTXSID10940448
• manganese;dihydrate
• 18933-05-6
• 12626-88-9

• Inchi： InChI=1S/Mn.2H2O/h;2*1H2
• InChI Key： PMQJYWORJJEMQC-UHFFFAOYSA-N
• SMILES： O.O.[Mn]

Computed Properties

• Exact Mass: 88.94350
• Monoisotopic Mass: 90.959172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Although pure manganese hydroxide is a white solid, it turns brown when placed in air
• Density: 3.260
• PSA: 46.12000
• LogP: -0.35360

Additional information on Manganese hydroxide(Mn(OH)2) (8CI,9CI)

Manganese Hydroxide (Mn(OH)₂): A Comprehensive Overview

Manganese hydroxide, with the CAS number 18933-05-6, is a chemical compound with the formula Mn(OH)₂. This compound is widely recognized for its unique properties and applications across various industries. In recent years, advancements in material science and chemistry have further highlighted its potential in emerging technologies. This article delves into the properties, synthesis methods, applications, and the latest research findings related to manganese hydroxide.

Manganese hydroxide is a white or pale pink solid that is sparingly soluble in water. Its structure consists of manganese ions (Mn²⁺) surrounded by hydroxyl groups (-OH), forming a layered crystal lattice. This structure contributes to its unique catalytic and magnetic properties. The compound is often synthesized through precipitation reactions, where manganese salts are treated with a base to form Mn(OH)₂ precipitate. Recent studies have explored alternative synthesis methods, such as sol-gel techniques and hydrothermal synthesis, to enhance its purity and surface area for specific applications.

One of the most significant applications of manganese hydroxide is in the field of battery technology. It serves as a precursor for manganese-based cathode materials, such as lithium manganese oxide (LiMn₂O₄), which are widely used in lithium-ion batteries. The demand for high-energy density batteries has driven research into optimizing the synthesis and performance of manganese hydroxide for battery applications. For instance, researchers have investigated the use of nanoscale manganese hydroxide to improve the electrochemical properties of lithium-ion batteries.

Manganese hydroxide also finds application in water treatment processes due to its ability to adsorb heavy metals and other contaminants from aqueous solutions. Recent studies have demonstrated its effectiveness in removing ions such as lead (Pb²⁺), cadmium (Cd²⁺), and mercury (Hg²⁺) from industrial wastewater. The high surface area and porous structure of manganese hydroxide make it an ideal candidate for adsorption-based water treatment technologies.

In the realm of catalysis, manganese hydroxide has shown promise as a catalyst for various chemical reactions, including oxidation and reduction processes. Its catalytic activity can be further enhanced by doping with other metals or modifying its surface properties. For example, researchers have explored the use of manganese hydroxide as a catalyst for the degradation of organic pollutants under visible light irradiation, leveraging its photocatalytic properties.

The latest research on manganese hydroxide has focused on understanding its structural properties at the nanoscale. Advanced characterization techniques, such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and transmission electron microscopy (TEM), have provided insights into the microstructure and surface morphology of manganese hydroxide. These studies have revealed that the physical and chemical properties of manganese hydroxide are highly dependent on its crystallinity and particle size.

In conclusion, manganese hydroxide (CAS No: 18933-05-6) is a versatile compound with a wide range of applications in battery technology, water treatment, catalysis, and more. Ongoing research continues to uncover new opportunities for this compound, driven by advancements in material science and environmental sustainability. As industries seek more efficient and eco-friendly solutions, manganese hydroxide stands out as a key material with immense potential.